Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate

• IUPAC Name: magnesium;2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate;hydron
• InChI: InChI=1S/C10H16N2O8.Mg/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2
• InChI Key: KOLOHTSFJKVHEP-UHFFFAOYSA-N
• Canonical SMILES: [H+].[H+].C(C[NH+](CC(=O)[O-])CC(=O)[O-])[NH+](CC(=O)[O-])CC(=O)[O-].[Mg+2]
• Molecular Formula: C10H16MgN2O8+2
• Molecular Weight: 316.55 g/mol
• CAS No.: 12312-36-6

Description

This compound is widely used in various industrial and scientific applications due to its ability to form stable complexes with metal ions .

Preparation Methods

Synthetic Routes and Reaction Conditions

Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate is synthesized by reacting ethylenediaminetetraacetic acid with magnesium salts under controlled conditions. The reaction typically involves dissolving EDTA in water and adding a magnesium salt, such as magnesium chloride or magnesium sulfate, to the solution. The pH of the solution is adjusted to facilitate the formation of the chelate complex .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions in reactors where EDTA and magnesium salts are mixed in precise stoichiometric ratios. The reaction mixture is then subjected to controlled temperature and pH conditions to ensure complete chelation. The resulting product is purified through filtration and drying processes .

Chemical Reactions Analysis

Types of Reactions

Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate primarily undergoes complexation reactions due to its chelating nature. It can form stable complexes with various metal ions, including calcium, iron, and manganese. These reactions are typically carried out in aqueous solutions and are influenced by factors such as pH and the presence of competing ions .

Common Reagents and Conditions

The common reagents used in reactions involving this compound include metal salts (e.g., calcium chloride, iron sulfate) and buffering agents to maintain the desired pH. The reactions are usually conducted at room temperature, although specific conditions may vary depending on the desired outcome .

Major Products Formed

The major products formed from reactions involving this compound are metal-EDTA complexes. These complexes are highly stable and soluble in water, making them useful in various applications such as water treatment and industrial cleaning .

Scientific Research Applications

Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate has a wide range of scientific research applications:

Chemistry: It is used as a chelating agent to sequester metal ions in analytical chemistry and to prevent metal ion interference in various chemical reactions.

Biology: In biological research, it is used to study metal ion interactions with biomolecules and to stabilize enzymes and other proteins by removing trace metal contaminants.

Medicine: It is employed in medical research to investigate the role of metal ions in physiological processes and to develop metal ion-based therapies.

Industry: In industrial applications, it is used to prevent scale formation in boilers and cooling systems, to enhance the efficiency of detergents, and to improve the stability of bleaching agents in the pulp and paper industry.

Mechanism of Action

The mechanism of action of hydrogen [(ethylenedinitrilo)tetraacetato]magnesate involves the formation of stable chelate complexes with metal ions. The EDTA moiety binds to metal ions through its nitrogen and oxygen atoms, forming a ring structure that sequesters the metal ion and prevents it from participating in unwanted reactions. This chelation process is highly dependent on the pH of the solution, with higher pH levels favoring the formation of fully dissociated chelate anions .

Comparison with Similar Compounds

Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate is similar to other EDTA-based chelating agents, such as:

Ethylenediaminetetraacetic acid disodium salt: Used for similar applications but with different metal ions.

Ethylenediaminetetraacetic acid dipotassium salt: Another variant used in biological and industrial applications.

Nitrilotriacetic acid (NTA): A related chelating agent with a similar structure but different binding properties.

The uniqueness of this compound lies in its specific affinity for magnesium ions, making it particularly useful in applications where magnesium ion stabilization is required .